Cas no 2228272-87-3 (4-(1H-indol-3-yl)-2-methylidenebutanoic acid)

4-(1H-Indol-3-yl)-2-methylidenebutanoic acid is a versatile indole derivative with a reactive methylidene group and carboxylic acid functionality, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its indole core is structurally significant in bioactive compounds, while the butanoic acid side chain enhances its utility in derivatization and conjugation reactions. The methylidene group offers reactivity for further functionalization, enabling applications in the synthesis of heterocycles and pharmacophores. This compound is particularly useful in the development of indole-based pharmaceuticals, agrochemicals, and biochemical probes. Its well-defined structure and synthetic flexibility make it a preferred choice for researchers exploring novel indole derivatives.
4-(1H-indol-3-yl)-2-methylidenebutanoic acid structure
2228272-87-3 structure
Product Name:4-(1H-indol-3-yl)-2-methylidenebutanoic acid
CAS No:2228272-87-3
MF:C13H13NO2
MW:215.247823476791
CID:6593072
PubChem ID:165627358
Update Time:2025-05-21

4-(1H-indol-3-yl)-2-methylidenebutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-indol-3-yl)-2-methylidenebutanoic acid
    • 2228272-87-3
    • EN300-1790929
    • Inchi: 1S/C13H13NO2/c1-9(13(15)16)6-7-10-8-14-12-5-3-2-4-11(10)12/h2-5,8,14H,1,6-7H2,(H,15,16)
    • InChI Key: BXYYZCSXXMVRGR-UHFFFAOYSA-N
    • SMILES: OC(C(=C)CCC1=CNC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 215.094628657g/mol
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 53.1Ų

4-(1H-indol-3-yl)-2-methylidenebutanoic acid Pricemore >>

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Additional information on 4-(1H-indol-3-yl)-2-methylidenebutanoic acid

Recent Advances in the Study of 4-(1H-indol-3-yl)-2-methylidenebutanoic acid (CAS: 2228272-87-3)

The compound 4-(1H-indol-3-yl)-2-methylidenebutanoic acid (CAS: 2228272-87-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This indole-derived molecule, characterized by a methylidene group and a butanoic acid moiety, has been the subject of several cutting-edge studies aimed at elucidating its biological activities and pharmacological potential. Researchers have particularly focused on its role as a scaffold for drug development, given its ability to interact with various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 4-(1H-indol-3-yl)-2-methylidenebutanoic acid derivatives for enhanced bioactivity. The research team employed a combination of computational modeling and high-throughput screening to identify key structural modifications that improve binding affinity to target proteins, such as inflammatory mediators and oncogenic kinases. Their findings suggest that subtle changes to the methylidene group can significantly alter the compound's selectivity and potency, opening new avenues for the development of targeted therapies.

In parallel, a multi-institutional collaboration reported in ACS Chemical Biology investigated the compound's mechanism of action at the molecular level. Using X-ray crystallography and NMR spectroscopy, the researchers elucidated how 4-(1H-indol-3-yl)-2-methylidenebutanoic acid interacts with specific enzyme active sites, particularly those involved in tryptophan metabolism pathways. This structural insight has important implications for designing more effective inhibitors of these enzymes, which are implicated in various disease states, including cancer and autoimmune disorders.

Recent preclinical studies have also examined the pharmacokinetic properties of this compound. A 2024 paper in Drug Metabolism and Disposition demonstrated that 4-(1H-indol-3-yl)-2-methylidenebutanoic acid exhibits favorable absorption and distribution characteristics in animal models, with moderate plasma protein binding and good tissue penetration. However, the researchers noted that its metabolic stability could be further improved through strategic structural modifications, particularly to reduce first-pass metabolism in the liver.

The therapeutic potential of this compound is further highlighted by its emerging applications in neurodegenerative disease research. A groundbreaking study published in Nature Chemical Biology earlier this year revealed that derivatives of 4-(1H-indol-3-yl)-2-methylidenebutanoic acid can modulate protein aggregation processes associated with Alzheimer's and Parkinson's diseases. The compounds were shown to interfere with amyloid fibril formation through a novel mechanism involving stabilization of intermediate oligomeric states, offering a potentially new approach to neuroprotective drug development.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to produce 4-(1H-indol-3-yl)-2-methylidenebutanoic acid and its analogs. A 2023 report in Organic Process Research & Development described a continuous flow chemistry approach that improves yield and reduces waste compared to traditional batch synthesis methods. This technological advancement is particularly important for facilitating the transition from laboratory-scale research to potential industrial production.

As research on 4-(1H-indol-3-yl)-2-methylidenebutanoic acid continues to advance, several pharmaceutical companies have initiated exploratory programs to evaluate its clinical potential. While still in early stages, these developments suggest that this compound may soon transition from being primarily a research tool to a viable candidate for drug development programs targeting inflammation, oncology, and central nervous system disorders.

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